N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-naphthalen-1-yl-N'-[(E)-(2-nitrophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C19H14N4O4/c24-18(21-16-10-5-8-13-6-1-3-9-15(13)16)19(25)22-20-12-14-7-2-4-11-17(14)23(26)27/h1-12H,(H,21,24)(H,22,25)/b20-12+
• InChI Key: GQDBHHXVVHKTEQ-UDWIEESQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C(=O)NN=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C(=O)N/N=C/C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H14N4O4
• Molecular Weight: 362.3 g/mol
• CAS RN: 331264-87-0

Description

N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide, also known as NNA, is a synthetic compound that has been widely used in scientific research. It belongs to the family of hydrazones, which are organic compounds containing a nitrogen-nitrogen double bond and a carbon-nitrogen double bond. NNA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide is not fully understood, but it is thought to involve the formation of a Schiff base with the target enzyme. This Schiff base formation can lead to a conformational change in the enzyme, which inhibits its activity. The nitro group in the molecule is believed to play a key role in the inhibition process by forming hydrogen bonds with the amino acid residues in the active site of the enzyme.
Biochemical and Physiological Effects:
N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide has been shown to have a variety of biochemical and physiological effects. In addition to its enzyme inhibition properties, it has also been shown to have antioxidant and anti-inflammatory properties. These properties make it a potential therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide in lab experiments is its high potency and specificity for certain enzymes. This makes it a valuable tool for investigating the role of these enzymes in various biological processes. However, one limitation of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide is its potential toxicity, which can limit its use in certain experiments. Additionally, the synthesis of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide can be challenging, which can limit its availability for research purposes.

Future Directions

There are several future directions for the use of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide in scientific research. One area of interest is in the development of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide-based therapeutics for the treatment of neurological disorders. Another area of interest is in the investigation of the mechanism of action of N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide and its potential interactions with other molecules. Additionally, the development of new synthesis methods for N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide could increase its availability and usefulness in research.

Scientific Research Applications

N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide has been used extensively in scientific research as a tool to investigate various biological processes. One of the most common applications is in the study of enzyme inhibition. N-1-naphthyl-2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoacetamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters in the brain. This inhibition can lead to an increase in the levels of neurotransmitters, which can have therapeutic implications for the treatment of various neurological disorders.